![molecular formula C14H12O4 B594512 4'-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid CAS No. 1215206-61-3](/img/structure/B594512.png)
4'-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid
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Overview
Description
The compound “4’-Hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid” is a derivative of biphenyl, which is a type of organic compound that consists of two benzene rings connected by a single covalent bond . The compound has a hydroxy group (-OH) and a methoxy group (-OCH3) attached to the biphenyl structure . It is also related to 4’-Hydroxy-3’-methoxyacetophenone, which is used as an inhibitor of nicotinamide adenine dinucleotide phosphate (NADPH) oxidase .
Synthesis Analysis
The synthesis of similar compounds, such as 4-Hydroxy-3-methoxycinnamic acid, involves several steps . One approach involves the reaction of ferulic acid with thionyl chloride to obtain ferulic acid chloride, which is then reacted with hydrazine hydrate to obtain the ferulic acid hydrazide . The hydrazide is then condensed with various benzaldehydes to obtain the corresponding hydrazones .Molecular Structure Analysis
The molecular structure of the compound can be determined using techniques such as Fourier Transform Infrared Spectroscopy (FTIR) and Raman spectroscopy . The compound has a molecular weight of 200.23 g/mol .Chemical Reactions Analysis
Biphenyl compounds undergo various chemical reactions, including Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the melting point of a related compound, 4-Hydroxy-3-methoxycinnamic acid, is between 169-172 °C .Scientific Research Applications
- Biphenyl Derivatives : This compound serves as an intermediate in the synthesis of diverse biphenyl derivatives. These derivatives find applications in drug development, including antiandrogenic, immunosuppressant, antifungal, antibacterial, anti-inflammatory, and antitumor agents .
- Topical Retinoid : The compound contributes to the synthesis of adapalene, a third-generation topical retinoid primarily used for treating acne vulgaris. It exhibits anti-inflammatory and antibacterial properties .
- Fluorescence Intensity : 4’-Hydroxy-3’-methoxybiphenyl-3-carboxylic acid has been employed as a standard reagent in fluorescence studies. Its fluorescence intensity correlates with the products of derivatization reactions involving aryl halides and phenylboronic acid (PBA) .
- Mono-Borylation : Researchers have explored iridium-based catalysis for the mono-borylation of symmetrically and asymmetrically substituted arenes. This reaction allows selective introduction of boron groups into the biphenyl structure, enabling further functionalization .
- Chemical Reactions : The compound can react with hydroxylamine to form oximes or with hydrazine to form hydrazones. These reactions involve nucleophilic attack by nitrogen atoms, leading to the formation of stable adducts .
- Antipyretic Properties : Some biphenyl derivatives, including fenbufen and flurbiprofen, exhibit antipyretic properties and serve as non-steroidal anti-inflammatory drugs (NSAIDs) .
- Basal Cell Carcinoma Treatment : Sonidegib, derived from the biphenyl nucleus, acts as a drug for basal cell carcinoma .
- β-Glucuronidase Inhibition : Certain biphenyl derivatives show inhibitory activity against β-glucuronidase, an enzyme involved in drug metabolism .
- Other Applications : The compound’s structural features may contribute to additional biological activities, such as hypotensive effects and anti-cholinesterase properties .
Organic Synthesis and Medicinal Chemistry
Fluorescence Studies and Analytical Chemistry
Suzuki–Miyaura Coupling and Organic Synthesis
Oxime and Hydrazone Formation
Biological Activities and Drug Development
Pharmacological Studies and Beyond
Mechanism of Action
Mode of Action
It is known that the compound can participate in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Biochemical Pathways
The compound may be involved in various biochemical pathways. For instance, it could potentially participate in the Suzuki–Miyaura coupling reaction, which involves the formation of a new carbon-carbon bond
Action Environment
Environmental factors can influence the action, efficacy, and stability of many compounds. Specific information about how such factors affect 4’-hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid is currently lacking .
Safety and Hazards
The safety and hazards of a compound depend on its specific properties. For example, 4-Hydroxy-3-methoxycinnamic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
The future directions for research on “4’-Hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid” and related compounds could involve further exploration of their potential health benefits, as well as the development of new synthesis methods and the investigation of their mechanisms of action. The potential applications of these compounds in the treatment of various diseases, such as inflammatory and neurodegenerative diseases, hypertension, atherosclerosis, and others, could also be explored .
properties
IUPAC Name |
3-(4-hydroxy-3-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-18-13-8-10(5-6-12(13)15)9-3-2-4-11(7-9)14(16)17/h2-8,15H,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJSQCDOAVLQBRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681811 |
Source
|
Record name | 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid | |
CAS RN |
1215206-61-3 |
Source
|
Record name | 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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